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An In-Depth Technical Guide to the Mineral Formula and Elemental Composition of Lazurite

Introduction

Lazurite is a rare tectosilicate mineral and a member of the sodalite group, renowned for
imparting the intense, vibrant blue color to the semi-precious stone lapis lazuli.[1][2] Classified
as a feldspathoid mineral, lazurite is a complex sodium calcium aluminosilicate that
incorporates additional anions, primarily sulfate and sulfide species, within its crystal structure.
[1][3] Its formation is typically associated with the contact metamorphism of limestone.[2] This
guide provides a detailed examination of lazurite's chemical formula and elemental
composition, outlines the experimental protocols for its characterization, and presents a logical
workflow for its analysis, intended for researchers and scientists in mineralogy and materials
science.

Chemical Formula and Structure

The chemical formula for lazurite has been subject to refinement over time. The International
Mineralogical Association (IMA) has redefined and validated its idealized chemical formula,
providing a more precise representation of its structure.

IMA Approved Formula: The currently accepted and idealized formula for lazurite is:
Na7Ca(AleSie024)(SO4)(S3)-H20[1][4]

This formula highlights several key structural features:
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e Aluminosilicate Framework: The core of the structure is the (AleSieO24) framework, which
consists of alternating aluminum and silicon tetrahedra linked by oxygen atoms. This
arrangement creates a stable, cage-like structure.[1][3]

e Cations: Sodium (Na*) and Calcium (Ca2*) cations are situated within the cavities of this

framework, providing charge balance.[1]

» Anionic Groups: The framework’s cages also host essential anionic groups. The
characteristic deep blue color of lazurite is primarily attributed to the presence of the
trisulfide radical anion (Ss7).[1][5] Sulfate (SO427) is also a mandatory component of the
structure.[1][4] Other anions like chloride (Cl~) and hydroxide (OH~) may also be present in
substitution.[2]

Historically, more generalized formulas have been used, such as (Na,Ca)s[(S,Cl,SO4,0H):|
(AleSieO24)], which reflects the variability and solid solution possibilities within the sodalite

group.[2][6][7]

Elemental Composition

The elemental composition of lazurite can vary between samples due to substitutions within
the crystal lattice. However, a typical composition by weight percentage has been established.
The data presented below is a summary of reported values, reflecting this natural variability.
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Element Symbol Atomic Weight ( Weight Percentage
g/mol ) (%)

Oxygen O 15.999 ~38.1%][3]

Silicon Si 28.085 ~16.3%][3]

Aluminum Al 26.982 ~15.8%][3]

Sodium Na 22.990 12% - 15%[1]

Calcium Ca 40.078 2.5% - 7.8%[1][3]

Sulfur S 32.065 ~6.0%[3]

Hydrogen H 1.008 Minor percentages[3]

Chlorine Cl 35.453 Minor percentages[3]

Note: Hydrogen and
Chlorine are often
present in small or
trace amounts and
contribute to the

overall composition.

Experimental Protocols for Characterization

The determination of lazurite's chemical formula and crystal structure relies on a combination
of sophisticated analytical techniques. Each method provides specific information that, when
combined, offers a complete characterization of the mineral.

X-Ray Diffraction (XRD)

X-Ray Diffraction is a fundamental technique used to determine the atomic and molecular
structure of a crystal.[S] For mineral analysis, it serves as a definitive method for identification
and structural characterization.

Methodology:
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o Sample Preparation: A small, representative sample of the mineral is finely ground into a
homogeneous powder. This ensures that the crystal lattices are randomly oriented to the
incident X-ray beam. The powder is then mounted on a sample holder.[8]

o Data Acquisition: The sample is placed in a diffractometer. A monochromatic X-ray beam is
directed at the sample, and the instrument rotates the sample and a detector through a
range of angles (26).[6]

o Principle of Operation: At specific angles that satisfy Bragg's Law (nA = 2d sin8), constructive
interference of the X-rays diffracted by the crystal lattice planes occurs. This results in a
diffraction pattern characterized by a series of peaks of varying intensity at specific 20
angles.[2][6]

o Data Analysis: The resulting diffraction pattern is a unique "fingerprint" of the mineral's crystal
structure.[9] By comparing this pattern to extensive databases, such as those from the
International Centre for Diffraction Data (ICDD), the mineral phase (lazurite) is identified.
Furthermore, advanced analysis of the pattern can be used to precisely determine the unit
cell dimensions.[2]

Electron Probe Microanalysis (EPMA)

EPMA is a non-destructive technique used to obtain precise, quantitative elemental
compositions of very small areas of a solid sample.[7][10] It is ideal for analyzing chemical
variations within a single mineral grain.

Methodology:

o Sample Preparation: A sample of the mineral is embedded in a resin mount and then ground
and polished to create an exceptionally smooth, flat surface. Because most minerals are
electrical insulators, the surface is then coated with a thin layer of conductive material,
typically carbon, to prevent charge buildup from the electron beam.[7]

o Data Acquisition: The sample is placed in the EPMA instrument's high-vacuum chamber. A
highly focused and stable beam of electrons is directed at a specific micro-volume (spot) on
the sample surface.[10]
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 Principle of Operation: The high-energy electron beam excites the atoms in the sample,
causing them to emit X-rays. The wavelengths and energies of these emitted X-rays are
characteristic of the elements present.[10][11]

o Data Analysis: The instrument uses wavelength-dispersive spectrometers (WDS) to precisely
measure the intensity of the characteristic X-rays for each element. By comparing these
intensities to those measured from known standard materials under the same conditions, the
concentration of each element in the sample can be accurately quantified.[12] This allows for
the calculation of an empirical chemical formula for the specific point analyzed.

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique used to identify molecules and
study chemical bonding. For lazurite, it is particularly effective at identifying the specific sulfur
species responsible for its color.

Methodology:

o Sample Preparation: Minimal preparation is needed. The analysis can be performed directly
on a crystal, a polished surface, or even powdered pigment.

o Data Acquisition: A monochromatic laser is focused onto the sample. The scattered light is
collected and passed through a spectrometer.

e Principle of Operation: Most of the scattered light has the same frequency as the laser
(Rayleigh scattering). However, a small fraction is scattered at different frequencies due to
the Raman effect, where the laser photons interact with the vibrational modes of the
molecules in the sample.

o Data Analysis: The resulting Raman spectrum shows peaks corresponding to the specific
vibrational modes of the mineral's components. Lazurite exhibits a very strong peak at
approximately 548 cm~1, which is attributed to the symmetric stretching mode of the Ss~
radical anion.[4][13] The presence and characteristics of this and other related peaks confirm
the identity of lazurite and provide insight into its sulfur chemistry.[1][14]

Visualization of Analytical Workflow
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The logical process for the comprehensive analysis of a mineral such as lazurite can be
visualized as a workflow. This process integrates structural and compositional analysis to arrive
at a definitive characterization.

1. Sample Preparation

Mineral Sample

'

Crushing & Grinding
l for|speciation
Homogenized Powder Polished & Coated Mount
for phase ID or bulk chemistry for quantitative analysis

2. Instrumental Analysis

Structura) Analysis Elemental Analysis Vibrationa] Spectroscopy

X-Ray Fluorescence (XRF) Electron Probe

PR Pl el (AR (Bulk Composition) Microanalysis (EPMA)

Raman Spectroscopy

3. Data Interpretation & Finalization

Crystal Structure & Quantitative Elemental Identification of
Unit Cell Parameters Composition (wt%) Anionic Groups (e.g., S37)

Final Characterization:
Definitive Formula &
Mineral Identification
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Caption: Workflow for the comprehensive analysis of lazurite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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